N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide

• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide
• InChI: InChI=1S/C16H13FN2O2S/c1-2-21-12-7-8-13-14(9-12)22-16(18-13)19-15(20)10-3-5-11(17)6-4-10/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key: HACNJMZXMCGFJL-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)F

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide, also known as EF24, is a novel compound that has gained significant attention in recent years due to its potential therapeutic applications. EF24 belongs to the family of benzothiazole derivatives, which are known for their broad range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties.

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including NF-κB, STAT3, and Nrf2. N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to inhibit the activation of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and cancer. N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide also inhibits the activation of STAT3, which is a transcription factor that is involved in the development and progression of cancer. Furthermore, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to activate Nrf2, which is a transcription factor that plays a role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to have several biochemical and physiological effects, including anti-tumor, anti-inflammatory, and cardioprotective effects. N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to induce apoptosis in cancer cells by activating caspases and inhibiting the expression of anti-apoptotic proteins. It has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to reduce oxidative stress and inflammation in the heart, which may contribute to its cardioprotective effects.

Advantages and Limitations for Lab Experiments

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has several advantages for lab experiments, including its high purity and high yields. N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide is also stable under physiological conditions, making it a valuable compound for in vitro and in vivo studies. However, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has some limitations, including its low solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the research of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide. One potential direction is to further investigate its anti-tumor activity and its potential use in cancer therapy. Another direction is to explore its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to evaluate the safety and efficacy of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide in humans, which may pave the way for its clinical development as a therapeutic agent. Finally, the development of more efficient synthesis methods for N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide may facilitate its use in future research.
Conclusion:
In conclusion, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide is a novel compound that has shown promising potential in various therapeutic applications. Its synthesis method has been optimized to yield high purity and high yields, making it a valuable compound for further research. N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to exhibit anti-tumor, anti-inflammatory, and cardioprotective effects, and its mechanism of action involves the inhibition of various signaling pathways. Despite its limitations, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has several advantages for lab experiments, and there are several future directions for its research.

Synthesis Methods

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide can be synthesized through a multi-step process that involves the reaction of 2-aminothiophenol with ethyl bromoacetate to form 2-ethoxy-1,3-benzothiazole. This intermediate is then reacted with 4-fluorobenzoyl chloride to yield N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide. The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been optimized to yield high purity and high yields, making it a valuable compound for further research.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. It has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzamide has been shown to have cardioprotective effects by reducing oxidative stress and inflammation in the heart.